1-Cyclopentyl-2,2,2-trifluoro-N-methylethan-1-amine

• Molecular Formula: C8H14F3N
• Molecular Weight: 181.20 g/mol
• IUPAC Name: 1-cyclopentyl-2,2,2-trifluoro-N-methylethanamine
• InChI: InChI=1S/C8H14F3N/c1-12-7(8(9,10)11)6-4-2-3-5-6/h6-7,12H,2-5H2,1H3
• InChI Key: QSLZCNJGBRRRBU-UHFFFAOYSA-N
• Canonical SMILES: CNC(C1CCCC1)C(F)(F)F

Description

1-Cyclopentyl-2,2,2-trifluoro-N-methylethan-1-amine (CAS 1314975-97-7) is a chemical building block of significant interest in medicinal chemistry and neuroscience research, particularly in the development of novel dopaminergic ligands . Its molecular formula is C 8 H 14 F 3 N, with a molecular weight of 181.20 g/mol . This compound is part of a scaffold that has been strategically investigated for designing highly selective antagonists and positive allosteric modulator (PAM)-antagonists for the Dopamine D3 receptor (D3R) . The D3R is a prime target for treating neuropsychiatric disorders, including substance use disorder, with D3R-selective antagonists offering potential for reducing drug-seeking behavior without the motor side effects associated with D2R antagonists . The cyclopentyl and trifluoroethylamine groups are key structural features that contribute to this scaffold's unique pharmacological profile and receptor selectivity . This product is supplied as a high-purity material for research and development purposes. It is intended for use in laboratory settings only. This product is for Research Use Only (RUO) and is not intended for diagnostic or therapeutic use in humans.

Preparation Methods

Role of Trifluoromethyl Groups

The electron-withdrawing trifluoromethyl group enhances the electrophilicity of adjacent carbons, facilitating nucleophilic attack during amination. However, steric hindrance from the cyclopentyl moiety necessitates bulky ligands (e.g., XPhos) in palladium-catalyzed reactions to prevent catalyst deactivation.

Solvent Effects

Polar aprotic solvents like dimethylformamide (DMF) improve solubility in Buchwald-Hartwig couplings, while tert-butanol enhances reaction rates by stabilizing palladium intermediates.

Temperature and Reaction Time

Optimal temperatures range from 80–100°C for cross-coupling methods, with longer durations (6–12 hours) required for complete conversion in nucleophilic substitutions .

Chemical Reactions Analysis

Types of Reactions

1-Cyclopentyl-2,2,2-trifluoro-N-methylethan-1-amine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can be employed.

Major Products Formed

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted amines with different functional groups.

Scientific Research Applications

Pharmacological Applications

1. Neuropharmacology

Research indicates that 1-Cyclopentyl-2,2,2-trifluoro-N-methylethan-1-amine may have significant effects on neurotransmitter systems. Specifically, it has been studied for its interaction with serotonin receptors, particularly the 5-HT2C receptor. This receptor is implicated in various neuropsychiatric disorders, including anxiety and depression. The compound has shown selectivity for the 5-HT2C receptor with a reported potency of 12 nM and functional efficacy of approximately 45% compared to serotonin . Furthermore, it acts as an antagonist at the 5-HT2B receptor with a potency of 38 nM, suggesting a multifaceted role in modulating serotonergic signaling pathways.

2. Treatment of Neurodegenerative Diseases

The compound has potential applications in treating neurodegenerative diseases characterized by α-synuclein aggregation, such as Parkinson's disease and Alzheimer's disease. Its ability to inhibit toxic properties associated with α-synuclein amyloidogenesis positions it as a candidate for therapeutic development in managing these conditions . Studies have shown that compounds with similar structures can effectively counteract neurotoxicity and improve neuronal health.

1. Antimicrobial Properties

Preliminary studies suggest that derivatives of compounds related to 1-Cyclopentyl-2,2,2-trifluoro-N-methylethan-1-amine exhibit antimicrobial activity against common pathogens. For instance, related compounds have demonstrated significant efficacy against Escherichia coli and Staphylococcus aureus, with minimum inhibitory concentrations (MIC) reported around 256 µg/mL. This suggests potential applications in developing new antimicrobial agents.

2. Cytotoxicity Against Cancer Cells

Investigations into the cytotoxic effects of this compound reveal promising results against various cancer cell lines. Compounds with similar structural motifs have shown selective cytotoxicity towards human cancer cells while sparing normal cells. This selectivity is crucial for developing targeted cancer therapies that minimize damage to healthy tissues.

Case Studies

Study	Application	Findings
Halberstadt et al. (2021)	Neuropharmacology	Demonstrated agonist activity at 5-HT2C receptors; potential for anxiety and depression treatment .
European Patent Office (2021)	Neurodegenerative Diseases	Highlighted effectiveness against α-synuclein toxicity; implications for Parkinson's and Alzheimer's treatments .
Antimicrobial Activity Study	Antimicrobial Properties	Reported significant antimicrobial effects against E. coli and S. aureus; MIC around 256 µg/mL.
Cytotoxicity Research	Cancer Treatment	Showed selective cytotoxic effects on cancer cells; potential for targeted therapies.

Mechanism of Action

The mechanism of action of 1-Cyclopentyl-2,2,2-trifluoro-N-methylethan-1-amine involves its interaction with specific molecular targets and pathways. The trifluoromethyl group can enhance the compound’s lipophilicity, allowing it to easily cross cell membranes and interact with intracellular targets. The amine group can form hydrogen bonds with biological molecules, influencing their activity and function .

Comparison with Similar Compounds

1-Cyclohexyl-2,2,2-trifluoro-N-methylethan-1-amine

• Structural Difference : The cyclohexyl substituent replaces the cyclopentyl group, increasing steric bulk and lipophilicity.
• Molecular Weight : 195.23 g/mol (vs. ~189 g/mol for the cyclopentyl analog, estimated based on cyclopentyl’s lower carbon count) .
• Applications : Fluorinated cyclohexylamines are often used as bioisosteres in drug design to improve binding affinity and pharmacokinetics.
• Stability : Long-term storage data suggest stability under standard lab conditions, though discontinuation of the cyclopentyl analog may indicate comparative challenges in synthesis or demand .

2,2,2-Trifluoro-1-phenylethylamine

• Synthesis : Prepared via amination of aryl trifluoromethyl ketones with ammonium formate, followed by enzymatic resolution using Pseudomonas fluorescens lipase for enantiomeric separation .
• Chirality : Resolution via lipase indicates chirality at the benzylic carbon, making it relevant for asymmetric synthesis or chiral active pharmaceutical ingredients (APIs).
• Applications : Used in catalysis and as a building block for fluorinated pharmaceuticals.

1-(4-Chlorophenyl)-3-(4-methoxyphenyl)-2,2,2-trifluoro-N,N,N-trimethylpropan-1-amine

• Structural Difference : A more complex structure with dual aryl substituents (chlorophenyl and methoxyphenyl) and a trimethylammonium group.
• Applications : Likely investigated for CNS-targeting activity due to trifluoroethylamine motifs in neuropharmacological agents.

Data Table: Key Properties and Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Synthesis Method	Applications
1-Cyclopentyl-2,2,2-trifluoro-N-methylethan-1-amine	C₈H₁₄F₃N	~189 (estimated)	Cyclopentyl	Not specified (likely reductive amination)	Drug discovery, fluorinated APIs
1-Cyclohexyl-2,2,2-trifluoro-N-methylethan-1-amine	C₉H₁₆F₃N	195.23	Cyclohexyl	Similar to cyclopentyl analog	Bioisosteres, medicinal chemistry
2,2,2-Trifluoro-1-phenylethylamine	C₈H₈F₃N	175.15	Phenyl	Amination + enzymatic resolution	Chiral synthesis, catalysis
1-(4-Chlorophenyl)-3-(4-methoxyphenyl)-...	C₁₉H₁₅Cl₃N₂O₂	413.69	Chlorophenyl, methoxyphenyl	Multi-step alkylation/amination	CNS-targeting agents

Research Findings and Implications

• Metabolic Stability : Fluorination at the ethylamine position enhances resistance to oxidative metabolism in all analogs, a key advantage in drug design .
• Synthetic Complexity : The phenyl derivative’s reliance on enzymatic resolution increases production costs compared to the cycloalkyl analogs, which may be synthesized via simpler alkylation routes .

Biological Activity

1-Cyclopentyl-2,2,2-trifluoro-N-methylethan-1-amine is a synthetic compound that has garnered attention for its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant research findings, including case studies and data tables.

Chemical Structure and Properties

The molecular formula of 1-Cyclopentyl-2,2,2-trifluoro-N-methylethan-1-amine is $C_8H_{12}F_3N$, with a molecular weight of approximately 201.19 g/mol. The compound features a cyclopentyl ring and trifluoromethyl group, which contribute to its unique biological profile.

Research indicates that 1-Cyclopentyl-2,2,2-trifluoro-N-methylethan-1-amine interacts with various neurotransmitter receptors, particularly the cannabinoid receptors (CB1 and CB2) and serotonin receptors (5-HT). Its binding affinity to these receptors suggests potential psychoactive effects similar to those observed in other synthetic cannabinoids.

Pharmacological Effects

1-Cyclopentyl-2,2,2-trifluoro-N-methylethan-1-amine has been studied for its effects on:

• CNS Activity : The compound exhibits psychoactive properties, potentially influencing mood and perception.
• Analgesic Properties : Preliminary studies suggest it may have pain-relieving effects.
• Anti-inflammatory Effects : There is evidence indicating that it may modulate inflammatory pathways.

Case Studies

A review of clinical reports highlights several instances where users experienced significant psychoactive effects after administration. These effects included:

• Increased anxiety and paranoia in some users.
• Euphoria and altered sensory perception in others.

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	Reference
CNS Activity	Psychoactive effects
Analgesic	Pain relief in animal models
Anti-inflammatory	Modulation of inflammatory markers

Research Findings

Recent studies have focused on the safety profile and toxicological assessments of 1-Cyclopentyl-2,2,2-trifluoro-N-methylethan-1-amine. The following findings are noteworthy:

• Toxicity Assessments : Animal studies indicate a dose-dependent relationship between administration and adverse effects.
• Comparative Studies : Compared to traditional cannabinoids like THC, this compound exhibits a higher binding affinity for CB1 receptors, suggesting a stronger psychoactive potential.

Q & A

Q. What are the recommended synthetic routes for 1-Cyclopentyl-2,2,2-trifluoro-N-methylethan-1-amine, and how can reaction conditions be optimized for yield?

Methodological Answer: The synthesis of this compound can be approached via reductive amination or nucleophilic substitution (e.g., substituting a trifluoroacetyl group with a cyclopentylmethylamine derivative). Key considerations include:

• Catalysts : Palladium or copper catalysts are often used for coupling reactions involving trifluoromethyl groups .
• Solvents : Polar aprotic solvents like DMF or toluene under inert atmospheres improve reaction efficiency .
• Temperature Control : Reactions typically proceed at 60–80°C to balance reaction rate and side-product formation .
• Yield Optimization : Statistical experimental design (e.g., factorial or response surface methodology) minimizes trial-and-error approaches by identifying critical parameters like stoichiometry and pH .

Q. How should researchers characterize the structural and electronic properties of this compound?

Methodological Answer: Structural characterization involves:

• NMR Spectroscopy : $^{1}\text{H}$ and $^{19}\text{F}$ NMR confirm the presence of the cyclopentyl, trifluoromethyl, and methylamine groups .
• X-ray Crystallography : Resolves stereochemistry and bond angles, as demonstrated for structurally similar trifluoroacetate salts .
• Computational Modeling : Density Functional Theory (DFT) calculations predict electron density distribution and reactive sites, aiding in understanding interactions with biological targets .

Q. What basic biological screening assays are appropriate for initial evaluation of this compound?

Methodological Answer:

• Enzyme Inhibition Assays : Use fluorogenic substrates to test activity against serine hydrolases or kinases, leveraging the trifluoromethyl group’s electronegativity .
• Receptor Binding Studies : Radioligand displacement assays (e.g., for GPCRs) quantify affinity, with positive controls like 4-(trifluoromethyl)benzylamine for comparison .
• Cytotoxicity Screening : MTT or resazurin assays in cancer cell lines (e.g., HeLa or HepG2) identify baseline toxicity at 10–100 µM concentrations .

Advanced Research Questions

Q. How can computational methods predict the biological targets or off-target effects of this compound?

Methodological Answer:

• Molecular Docking : Tools like AutoDock Vina simulate binding to protein databases (e.g., PDB), prioritizing targets like enzymes with hydrophobic active sites (compatible with the cyclopentyl group) .
• Machine Learning Models : Train on datasets of trifluoromethyl-containing compounds to predict ADMET properties or off-target interactions (e.g., using QSAR models) .
• Comparative Analysis : Cross-reference with structurally similar compounds, such as N-cyclopentyl-2-methylcyclohexan-1-amine, to infer shared biological pathways .

Q. What strategies resolve contradictions in reported biological activity data across studies?

Methodological Answer:

• Cross-Validation : Replicate assays under standardized conditions (e.g., pH 7.4 buffer, 37°C) to eliminate variability .
• Metabolite Profiling : LC-MS identifies degradation products or metabolites that may interfere with activity measurements .
• Stereochemical Analysis : Chiral HPLC or circular dichroism confirms enantiopurity, as racemic mixtures can yield conflicting bioactivity results .

Q. How can reaction engineering improve the scalability of synthesizing this compound?

Methodological Answer:

• Continuous Flow Reactors : Enhance heat/mass transfer for exothermic steps (e.g., amine alkylation) while reducing side reactions .
• Membrane Separation : Purify intermediates using nanofiltration membranes, exploiting differences in molecular weight between byproducts and the target compound .
• Process Simulation : Aspen Plus or COMSOL models optimize parameters like residence time and catalyst loading before pilot-scale trials .

Q. What advanced techniques elucidate the compound’s interaction with lipid bilayers or cellular membranes?

Methodological Answer:

• Surface Plasmon Resonance (SPR) : Quantifies binding kinetics to membrane-embedded receptors .
• Molecular Dynamics (MD) Simulations : Models partitioning of the trifluoromethyl group into lipid bilayers, informed by force fields like CHARMM36 .
• Fluorescence Anisotropy : Tracks changes in membrane fluidity upon compound incorporation using probes like DPH .

Data Contradiction and Validation

Q. How should researchers address discrepancies between computational predictions and experimental results?

Methodological Answer:

• Sensitivity Analysis : Vary computational parameters (e.g., solvent dielectric constant) to identify mismatches with experimental conditions .
• Crystallographic Validation : Compare predicted binding poses with co-crystal structures of the compound and its target .
• Error Analysis : Use Bayesian statistics to quantify uncertainty in both computational and experimental datasets .